L-736380

• Molecular Formula: C25H29N9O2
• Molecular Weight: 487.6 g/mol
• InChI: InChI=1S/C25H29N9O2/c1-33(24-29-31-32-30-24)18-12-8-11-17(15-18)26-25(36)28-22-23(35)34(2)20-14-7-6-13-19(20)21(27-22)16-9-4-3-5-10-16/h6-8,11-16,22H,3-5,9-10H2,1-2H3,(H2,26,28,36)(H,29,30,31,32)/t22-/m0/s1
• InChIKey: MYPNMQPMQUAOTH-QFIPXVFZSA-N

L-736380: High-Affinity CCK-B Antagonist Profile

L-736380 (CAS 152885-49-9, C₂₅H₂₉N₉O₂, MW 487.56) is a non-peptide, small-molecule cholecystokinin B (CCK-B / CCK₂) receptor antagonist belonging to the 1,4-benzodiazepin-3-yl urea class [1]. Developed as part of a systematic acidity-modification program at Merck based on the prototype antagonist L-365,260, L-736380 incorporates a tetrazol-5-ylamino moiety on the arylurea phenyl ring and a C5-cyclohexyl substituent on the benzodiazepine core [1]. It is characterized as one of the most potent acidic CCK-B receptor antagonists yet described, with sub-nanomolar affinity for the CCK-B receptor (IC₅₀ = 0.054 nM) and approximately 7,400-fold selectivity over the CCK-A receptor (IC₅₀ = 400 nM) .

CCK-B receptor binding probe for subtype-specific pharmacology studies

High CCK-A/CCK-B discrimination for pharmacological isolation of CCK-B-mediated responses

Central CCK-B target engagement research with reported ex vivo brain occupancy data

• [1] Chambers, M. S.; Hobbs, S. C.; Graham, M. I.; Watt, A. P.; Fletcher, S. R.; Baker, R.; Broughton, H. B.; Cansfield, A. D.; Freedman, S. B.; Kemp, J. A.; Leeson, P. D.; Matassa, V. G.; Reeve, A. J.; Showell, G. A.; Smith, A. J.; Tricklebank, M. D. Controlled Modification of Acidity in Cholecystokinin B Receptor Antagonists: N-(1,4-Benzodiazepin-3-yl)-N′-[3-(tetrazol-5-ylamino)phenyl]ureas. J. Med. Chem. 1996, 39 (4), 913–921. View Source

Why L-736380 Cannot Be Substituted

CCK-B receptor antagonists are not functionally interchangeable, as differences in receptor binding affinity, CCK-A/CCK-B selectivity ratios, acidity profiles, and brain penetration characteristics produce divergent in vivo pharmacological outcomes [1]. L-736380 was specifically designed to address limitations in the prototype compound L-365,260 by incorporating a tetrazole-acidity modification strategy that simultaneously enhances CCK-B binding affinity (IC₅₀ = 0.054 nM vs. Ki = 1.9–2.0 nM for L-365,260) and improves CCK-A/CCK-B selectivity (≈7,400-fold vs. ≈140-fold) [2]. These molecular differences translate into substantial in vivo potency gaps—for instance, L-736380 inhibits gastric acid secretion with an ID₅₀ of 0.064 mg/kg in rats, whereas L-365,260 requires an ED₅₀ of 0.9 mg/kg in the same species [1][2]. Substituting a less selective or lower-affinity CCK-B antagonist in studies requiring central target engagement or precise receptor-subtype discrimination risks misleading conclusions about CCK-B-mediated pharmacology.

CCK-B Affinity Mismatch Lower-affinity antagonists may require higher concentrations, increasing off-target risk and reducing assay sensitivity

Selectivity Profile Divergence Reduced CCK-A/CCK-B discrimination can confound subtype-specific pharmacological readouts, especially in co-expressing systems

CNS Engagement Uncertainty Absence of published brain occupancy data for alternative CCK-B antagonists limits interpretation of central CCK-B-mediated effects

Acidity/Chemotype Divergence Different ionization profiles (acidic vs. basic) may alter pharmacokinetics, brain penetration, and receptor interaction mode

• [1] Chambers, M. S.; et al. Controlled Modification of Acidity in Cholecystokinin B Receptor Antagonists: N-(1,4-Benzodiazepin-3-yl)-N′-[3-(tetrazol-5-ylamino)phenyl]ureas. J. Med. Chem. 1996, 39 (4), 913–921. View Source
• [2] Lotti, V. J.; Chang, R. S. L. A new potent and selective non-peptide gastrin antagonist and brain cholecystokinin receptor (CCK-B) ligand: L-365,260. Eur. J. Pharmacol. 1989, 162 (2), 273–280. View Source

L-736380: Differentiation Evidence

CCK-B Receptor Binding Affinity vs. L-365,260

In radioligand binding assays, L-736380 exhibits an IC₅₀ of 0.054 nM at the CCK-B receptor , representing an approximately 35-fold gain in affinity relative to the prototype CCK-B antagonist L-365,260 (Ki = 1.9 nM for gastrin receptor; Ki = 2.0 nM for brain CCK-B receptor) [1]. While these values derive from independent studies, both utilized [¹²⁵I]CCK-8 displacement from native tissue membrane preparations and are recognized as benchmark affinity metrics for these tool compounds.

CCK-B Binding Affinity

Reported comparison

IC₅₀ 0.054 nM (L-736380) vs. Ki 1.9 nM (L-365,260)

Supports low-concentration CCK-B binding assay design

Approximately 35-fold affinity gain; cross-study comparable

Evidence Dimension	CCK-B receptor binding affinity (IC₅₀ / Ki)
Target Compound Data	IC₅₀ = 0.054 nM (L-736380, CCK-B receptor)
Comparator Or Baseline	L-365,260: Ki = 1.9 nM (gastrin receptor); Ki = 2.0 nM (brain CCK-B receptor)
Quantified Difference	Approximately 35-fold higher affinity (0.054 nM vs. 1.9 nM); affinity gain of ~1.55 log units
Conditions	Radioligand displacement assays using [¹²⁵I]CCK-8 on tissue membrane preparations. L-736380 assayed on guinea pig brain CCK-B receptors; L-365,260 assayed on guinea pig stomach gastrin and brain CCK-B receptors.

Why This Matters

A 35-fold improvement in target binding affinity enables the use of substantially lower compound concentrations in functional assays, reducing the risk of off-target effects driven by mass-action and improving assay signal-to-noise ratios in CCK-B-mediated readouts.

• [1] Lotti, V. J.; Chang, R. S. L. A new potent and selective non-peptide gastrin antagonist and brain cholecystokinin receptor (CCK-B) ligand: L-365,260. Eur. J. Pharmacol. 1989, 162 (2), 273–280. View Source

CCK-A/CCK-B Selectivity Ratio vs. L-365,260

L-736380 demonstrates a CCK-A/CCK-B selectivity ratio of approximately 7,400 (IC₅₀ CCK-A = 400 nM ÷ IC₅₀ CCK-B = 0.054 nM) . This represents a 53-fold improvement in receptor-subtype discrimination over L-365,260, which exhibits a CCK-A/CCK-B selectivity ratio of approximately 140 (based on IC₅₀ ratio reported for its enantiomers) [1]. Compound 1f from the same chemical series achieved a selectivity ratio of 37,000 but with lower absolute affinity [2], positioning L-736380 as a balanced option combining exceptional affinity with high selectivity.

CCK-A/CCK-B Selectivity

Reported comparison

~7,400 (L-736380) vs. ~140 (L-365,260)

Supports CCK-B-specific pharmacological isolation in co-expressing systems

53-fold greater discrimination; compound 1f shows 37,000-fold but lower affinity

Evidence Dimension	CCK-A/CCK-B receptor subtype selectivity ratio
Target Compound Data	CCK-A IC₅₀ = 400 nM; CCK-B IC₅₀ = 0.054 nM; Selectivity ratio ≈ 7,400
Comparator Or Baseline	L-365,260: Selectivity ratio ≈ 140 (CCK-A/CCK-B IC₅₀ ratio); Compound 1f: Selectivity ratio ≈ 37,000 (from same series, J. Med. Chem. 1996)
Quantified Difference	53-fold greater CCK-A/CCK-B selectivity than L-365,260 (7,400 vs. 140); 5-fold lower selectivity than the series-leading compound 1f (7,400 vs. 37,000) but with substantially higher absolute CCK-B affinity
Conditions	Radioligand binding assays on native tissue preparations expressing CCK-A and CCK-B receptors.

Why This Matters

High CCK-A/CCK-B discrimination is critical for experiments where CCK-A-mediated effects (pancreatic secretion, gallbladder contraction) must be excluded to isolate CCK-B-specific pharmacology; the 53-fold selectivity advantage over L-365,260 substantially reduces residual CCK-A engagement at concentrations needed to fully occupy CCK-B receptors.

• [1] Lotti, V. J.; Chang, R. S. L. A new potent and selective non-peptide gastrin antagonist and brain cholecystokinin receptor (CCK-B) ligand: L-365,260. Eur. J. Pharmacol. 1989, 162 (2), 273–280. View Source
• [2] Chambers, M. S.; et al. Controlled Modification of Acidity in Cholecystokinin B Receptor Antagonists. J. Med. Chem. 1996, 39 (4), 913–921. (Abstract confirms compound 1f CCK-A/CCK-B selectivity of 37,000.) View Source

In Vivo Gastric Acid Secretion Inhibition vs. L-365,260

L-736380 dose-dependently inhibited gastric acid secretion in anesthetized rats with an ID₅₀ of 0.064 mg/kg [1]. By comparison, the prototype CCK-B antagonist L-365,260 inhibited gastrin-stimulated acid secretion in rats with an ED₅₀ of 0.9 mg/kg following oral administration [2], representing an approximately 14-fold potency advantage for L-736380 by dose. While the route of administration and acid-secretion stimulus differ between these studies, the marked potency difference is consistent with the 35-fold affinity advantage observed in binding assays.

In Vivo Gastric Acid Secretion

Reported comparison

ID₅₀ 0.064 mg/kg (L-736380) vs. ED₅₀ 0.9 mg/kg (L-365,260)

Supports reduced compound consumption per experiment

Approximately 14-fold lower effective dose in rat models

Evidence Dimension	In vivo inhibition of gastric acid secretion in rat models (ID₅₀ / ED₅₀)
Target Compound Data	ID₅₀ = 0.064 mg/kg (L-736380, anesthetized rat, dose-dependent inhibition)
Comparator Or Baseline	L-365,260: ED₅₀ = 0.9 mg/kg (rat, oral, gastrin-stimulated acid secretion)
Quantified Difference	Approximately 14-fold lower effective dose for L-736380 (0.064 vs. 0.9 mg/kg)
Conditions	L-736380: anesthetized rat model, dose-dependent gastric acid secretion inhibition. L-365,260: conscious rat, oral administration, gastrin-stimulated acid secretion (Eur. J. Pharmacol. 1989).

Why This Matters

The 14-fold in vivo potency advantage translates to lower compound consumption per experiment, reduced dosing volumes, and potentially lower systemic exposure requirements, which is particularly relevant for chronic dosing studies or experiments where compound supply is limiting.

• [1] Chambers, M. S.; et al. Controlled Modification of Acidity in Cholecystokinin B Receptor Antagonists. J. Med. Chem. 1996, 39 (4), 913–921. View Source
• [2] Lotti, V. J.; Chang, R. S. L. A new potent and selective non-peptide gastrin antagonist and brain cholecystokinin receptor (CCK-B) ligand: L-365,260. Eur. J. Pharmacol. 1989, 162 (2), 273–280. View Source

Ex Vivo Brain CCK-B Receptor Occupancy

L-736380 demonstrated ex vivo inhibition of [¹²⁵I]CCK-8S binding in BKTO mouse brain membranes with an ED₅₀ of 1.7 mg/kg, providing direct quantitative evidence of central CCK-B receptor target engagement following systemic administration [1]. This property distinguishes L-736380 from several in-class compounds for which CNS penetration data remain either absent or qualitative. Notably, the ED₅₀ for brain receptor occupancy (1.7 mg/kg) is approximately 27-fold higher than the ID₅₀ for peripheral gastric acid secretion (0.064 mg/kg), suggesting a meaningful peripheral-to-central therapeutic window that allows dose-dependent titration of central vs. peripheral CCK-B blockade.

Ex Vivo Brain Occupancy

Supporting evidence

ED₅₀ 1.7 mg/kg (mouse)

Supports quantitative CNS CCK-B target engagement research

Peripheral-to-CNS ratio ~27-fold; no direct comparator data

Evidence Dimension	Ex vivo brain CCK-B receptor occupancy following systemic administration
Target Compound Data	ED₅₀ = 1.7 mg/kg (inhibition of [¹²⁵I]CCK-8S binding in BKTO mouse brain membranes)
Comparator Or Baseline	No directly comparable ex vivo brain binding ED₅₀ data identified for L-365,260 or other contemporary CCK-B antagonists in the same assay system.
Quantified Difference	Peripheral-to-CNS ratio of 27-fold (gastric ID₅₀ 0.064 mg/kg vs. brain ED₅₀ 1.7 mg/kg), providing a quantifiable dosing window to differentiate peripheral vs. central CCK-B pharmacology
Conditions	BKTO mice; ex vivo [¹²⁵I]CCK-8S radioligand binding in brain membranes following systemic L-736380 administration (J. Med. Chem. 1996).

Why This Matters

Quantitative CNS occupancy data are essential for studies investigating CCK-B receptor roles in anxiety, panic, pain modulation, or drug withdrawal, where distinguishing peripheral from central mechanisms is a critical experimental design requirement; L-736380 is one of very few CCK-B antagonists with published ex vivo brain occupancy ED₅₀ values.

• [1] Chambers, M. S.; et al. Controlled Modification of Acidity in Cholecystokinin B Receptor Antagonists: N-(1,4-Benzodiazepin-3-yl)-N′-[3-(tetrazol-5-ylamino)phenyl]ureas. J. Med. Chem. 1996, 39 (4), 913–921. View Source

Acidity Profile: L-736380 vs. L-365,260

L-736380 was designed through a systematic acidity-modification program wherein the tetrazole pKa of the aminotetrazole moiety was conformationally tuned [1]. The predicted pKa of L-736380 is 5.27 , placing it in the weakly acidic range and classifying it as an 'acidic' CCK-B antagonist in the terminology of the originating paper [1]. In contrast, the prototype L-365,260 has a predicted pKa of 11.66 , indicating a strongly basic character. This fundamental physicochemical divergence—a ΔpKa of approximately 6.4 log units—reflects the replacement of the unsubstituted phenylurea in L-365,260 with the tetrazol-5-ylamino-substituted phenylurea in L-736380 [1].

Acidity Profile

Class-level inference

pKa ~5.27 (L-736380) vs. pKa ~11.66 (L-365,260)

Acidic chemotype may influence pharmacokinetics and receptor interaction

Predicted pKa values; Δ ≈ 6.4 log units; CI-988 pKa ≈ 5.6

Evidence Dimension	Predicted acid dissociation constant (pKa) of the acidic/basic functionality
Target Compound Data	pKa = 5.27 ± 0.10 (predicted, ChemicalBook) for the tetrazol-5-ylamino moiety
Comparator Or Baseline	L-365,260: pKa = 11.66 (predicted, Santa Cruz Biotechnology); CI-988 (PD-134308): carboxylic acid pKa ≈ 5.6
Quantified Difference	ΔpKa of approximately 6.4 log units between L-736380 and L-365,260; L-736380 pKa is in the weakly acidic range comparable to CI-988 (pKa 5.6), but with substantially higher CCK-B affinity (0.054 nM vs. 1.7 nM for CI-988)
Conditions	Computationally predicted pKa values. Note: no experimentally determined pKa data were located for either compound; values should be treated as indicative of relative acidity trends rather than absolute measurements.

Why This Matters

The acidity profile directly impacts ionization state at physiological pH, which influences solubility, membrane permeability, protein binding, and ultimately both pharmacokinetics and the compound's interaction mode with the CCK-B receptor binding pocket; researchers selecting between CCK-B antagonists for in vivo studies should consider whether an acidic (L-736380) or basic (L-365,260) chemotype better suits their experimental requirements.

• [1] Chambers, M. S.; et al. Controlled Modification of Acidity in Cholecystokinin B Receptor Antagonists. J. Med. Chem. 1996, 39 (4), 913–921. View Source

L-736380: Optimal Research Applications

CCK-B Selectivity Profiling in Co-Expressing Tissues

In experimental systems where both CCK-A and CCK-B receptors are present—such as vagal afferent preparations, pancreatic acinar co-cultures, or certain brain regions—L-736380's ~7,400-fold selectivity ratio provides a substantially wider window for CCK-B-specific pharmacological isolation than L-365,260 (~140-fold) [1]. At a concentration that achieves >99% CCK-B occupancy (e.g., 5.4 nM, 100× IC₅₀), residual CCK-A occupancy is predicted to be <0.14%, enabling experimenters to attribute observed effects to CCK-B blockade with high confidence without requiring complementary CCK-A antagonist controls [1][2].

In Vivo Gastric Acid Secretion Studies

For laboratories conducting repeated or chronic in vivo gastric acid secretion experiments, L-736380's 0.064 mg/kg ID₅₀ in rats represents a 14-fold dose reduction relative to L-365,260 (ED₅₀ = 0.9 mg/kg) [1][2]. This translates directly to lower compound procurement costs per experiment—a practical consideration when multi-dose or multi-day protocols require substantial compound quantities [1]. The dose advantage also reduces the volume of vehicle required, which can be critical in studies using limited-volume administration routes.

CNS CCK-B Receptor Occupancy Studies

L-736380 is one of the few CCK-B antagonists with a published quantitative ex vivo brain occupancy ED₅₀ (1.7 mg/kg in mice) [1]. This allows researchers investigating anxiety, panic, pain modulation, or substance withdrawal to implement dose regimens that selectively engage central CCK-B receptors (≥1.7 mg/kg) while knowing that near-complete peripheral CCK-B blockade is already achieved at approximately 27-fold lower doses (0.064 mg/kg) [1]. This dose-separation property is invaluable for dissecting peripheral vs. central contributions to CCK-B-mediated behavioral or physiological endpoints.

SAR of Acidic CCK-B Antagonists

As a benchmark 'acidic' CCK-B antagonist with a predicted pKa of 5.27, L-736380 serves as a reference point for SAR campaigns exploring the relationship between heterocycle acidity and CCK-B receptor affinity [1][2]. Its tetrazol-5-ylamino moiety and C5-cyclohexyl substitution pattern represent key structural departures from the prototype L-365,260, making L-736380 a critical comparator when evaluating novel acidic CCK-B ligands for affinity, selectivity, and in vivo efficacy [1].

Application

Selection Property

Validation Focus

CCK-B pharmacological isolation in co-expressing tissues

Receptor-subtype selectivity window

CCK-A off-target exclusion validation

Gastric acid secretion research

In vivo antisecretory potency

Gastrin-mediated acid secretion endpoint verification

Central CCK-B target engagement studies

Brain penetration and ex vivo occupancy

CNS-specific CCK-B blockade endpoints

Acidic CCK-B antagonist SAR reference

Weakly acidic chemotype profile

Acidity-dependent affinity and selectivity confirmation

• [1] Chambers, M. S.; et al. Controlled Modification of Acidity in Cholecystokinin B Receptor Antagonists. J. Med. Chem. 1996, 39 (4), 913–921. View Source
• [2] Lotti, V. J.; Chang, R. S. L. A new potent and selective non-peptide gastrin antagonist and brain cholecystokinin receptor (CCK-B) ligand: L-365,260. Eur. J. Pharmacol. 1989, 162 (2), 273–280. View Source